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Compound of Interest

2-Bromo-4-methoxyphenylacetic
Compound Name: o
aci

cat. No.: B1276812

Essential Safety and Handling Guide for 2-Bromo-4-
methoxyphenylacetic Acid

This guide provides comprehensive safety, handling, and disposal protocols for researchers,
scientists, and drug development professionals working with 2-Bromo-4-
methoxyphenylacetic acid (CAS No. 66916-99-2). Adherence to these procedures is critical
for ensuring personal safety and regulatory compliance in the laboratory.

Chemical and Physical Properties

Property Value

Molecular Formula CoH9BrOs

Molecular Weight 245.07 g/mol [1][2]

Appearance Cream-colored powder or solid[2][3]
Melting Point 127-131 °C[1][2]

Purity > 97%[1][3]

Hazard Identification and Personal Protective Equipment
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2-Bromo-4-methoxyphenylacetic acid is classified as a hazardous substance. It is toxic if

swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1][4][5]

Therefore, the use of appropriate personal protective equipment (PPE) is mandatory.

Specifications and Best

Body Part Required PPE .
Practices
Safety glasses with side- Must conform to OSHA 29
Eyes/Face shields or chemical safety CFR 1910.133 or European
goggles. Standard EN166.[4][6]
Nitrile rubber gloves are
) ] recommended. Inspect gloves
Hands Chemical-resistant gloves.

for any signs of degradation or

puncture before use.[7][8]

Respiratory

Dust mask type N95 (US) or

equivalent.

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate or if
dust is generated.[1][4][6]

Body

Long-sleeved laboratory coat.

Wear appropriate protective
clothing to prevent skin

exposure.[7][9]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Bromo-4-methoxyphenylacetic acid is essential to

minimize exposure and prevent accidents.

1. Preparation and Engineering Controls:

potential contamination.

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible and in good working order.[7]

Designate a specific area within the fume hood for handling the compound to contain
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Assemble all necessary equipment and reagents before introducing the chemical.
Have a spill cleanup kit readily available.
. Handling the Compound:

Always handle 2-Bromo-4-methoxyphenylacetic acid within a chemical fume hood to
ensure adequate ventilation.[7][10]

Avoid the formation and inhalation of dust.[4][6]
Wear all prescribed personal protective equipment (PPE).

When transferring the solid, use a spatula or other appropriate tools to minimize dust
generation.

Keep the container tightly closed when not in use.[4][10]
. Post-Handling Procedures:
Decontaminate all work surfaces that may have come into contact with the chemical.

Carefully remove PPE, avoiding contact with the outer surfaces. Gloves should be removed
last.

Wash hands thoroughly with soap and water after handling.[4][10]

Do not eat, drink, or smoke in the laboratory area.[7]

Emergency Procedures

In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention.[4]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, seek medical advice.[4][6]
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Get medical attention if symptoms occur.[4]

¢ Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a physician or poison control center immediately.[4][6]

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Prevent further leakage or spillage if it is safe to do so.

Sweep up the spilled solid and place it into a suitable, labeled container for disposal. Avoid
generating dust.[4][6]

Disposal Plan

Proper disposal of 2-Bromo-4-methoxyphenylacetic acid and its containers is crucial to
prevent environmental contamination and comply with regulations.

o Waste Collection: Collect waste material in a designated, labeled, and tightly sealed
container.[8]

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste and consult local, regional, and national regulations for
complete and accurate classification.[6]

o Disposal Route: Dispose of the contents and container at an approved waste disposal plant.
[4][10] Do not empty into drains.[6]

Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-Bromo-4-methoxyphenylacetic acid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1276812?utm_src=pdf-body-img
https://www.benchchem.com/product/b1276812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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